Cas no 1421450-33-0 (2-{4-[(pyridin-2-ylsulfanyl)methyl]piperidine-1-carbonyl}-4H-chromen-4-one)

• Product Name: 2-{4-[(pyridin-2-ylsulfanyl)methyl]piperidine-1-carbonyl}-4H-chromen-4-one
• CAS No: 1421450-33-0
• MF: C₂₁H₂₀N₂O₃S
• MW: 380.460103988647
• CID: 5364899
• Update Time: 2025-05-23

2-{4-[(pyridin-2-ylsulfanyl)methyl]piperidine-1-carbonyl}-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 2-[4-(pyridin-2-ylsulfanylmethyl)piperidine-1-carbonyl]chromen-4-one
• 2-{4-[(pyridin-2-ylsulfanyl)methyl]piperidine-1-carbonyl}-4H-chromen-4-one

• Inchi： 1S/C21H20N2O3S/c24-17-13-19(26-18-6-2-1-5-16(17)18)21(25)23-11-8-15(9-12-23)14-27-20-7-3-4-10-22-20/h1-7,10,13,15H,8-9,11-12,14H2
• InChI Key： OETXAPFBGBZHTK-UHFFFAOYSA-N
• SMILES： C1(C(N2CCC(CSC3=NC=CC=C3)CC2)=O)OC2=C(C=CC=C2)C(=O)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 2-{4-[(pyridin-2-ylsulfanyl)methyl]piperidine-1-carbonyl}-4H-chromen-4-one

Introduction to 2-{4-[(pyridin-2-ylsulfanyl)methyl]piperidine-1-carbonyl}-4H-chromen-4-one (CAS No. 1421450-33-0)

The compound 2-{4-[(pyridin-2-ylsulfanyl)methyl]piperidine-1-carbonyl}-4H-chromen-4-one (CAS No. 1421450-33-0) represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This molecule, featuring a pyridin-2-ylsulfanyl moiety linked to a piperidine ring and a chromen-4-one scaffold, has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery.

At the core of this compound's structure lies the chromen-4-one backbone, a well-documented pharmacophore known for its biological activity across various therapeutic domains. The pyridin-2-ylsulfanyl group introduces unique electronic and steric properties, enhancing the molecule's interactability with biological targets. This combination has been strategically explored in the development of novel compounds targeting neurological disorders, inflammatory conditions, and other complex diseases.

Recent advancements in computational chemistry and molecular modeling have further illuminated the binding interactions of this compound with target proteins. Studies suggest that the pyridin-2-ylsulfanyl moiety plays a critical role in modulating receptor affinity, while the piperidine ring contributes to favorable pharmacokinetic properties. These insights have guided the optimization of analogs with improved efficacy and reduced side effects.

In the realm of drug development, the synthesis of this compound has been refined through multi-step organic reactions, emphasizing regioselectivity and yield optimization. The introduction of the 4H-chromen-4-one scaffold via cyclization reactions followed by functional group transformations has been particularly noteworthy. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions, have enabled the efficient construction of this complex framework.

The biological profile of 2-{4-[(pyridin-2-ylsulfanyl)methyl]piperidine-1-carbonyl}-4H-chromen-4-one has been extensively evaluated in vitro. Preliminary studies indicate promising activity against enzymes implicated in cancer progression, such as kinases and proteases. Additionally, its interaction with ion channels and receptors involved in pain signaling has been explored, suggesting potential applications in analgesic therapies.

The integration of machine learning algorithms into virtual screening campaigns has accelerated the identification of lead compounds derived from this scaffold. By leveraging large datasets and predictive models, researchers have been able to prioritize analogs for experimental validation. This synergy between computational and experimental approaches underscores the growing importance of interdisciplinary collaboration in modern drug discovery.

Future directions in the study of this compound include exploring its role in modulating immune responses and inflammation. The pyridin-2-ylsulfanyl group's ability to engage with thioredoxin reductase and other redox-active enzymes makes it an attractive candidate for anti-inflammatory agents. Furthermore, structural modifications aimed at enhancing solubility and bioavailability are underway to improve therapeutic potential.

The synthesis and characterization of derivatives have also revealed interesting photophysical properties, opening avenues for applications in bioimaging and photodynamic therapy. The chromenone core is known for its fluorescence characteristics, which can be tuned by substituent effects. This property is being exploited to develop probes for real-time monitoring of biological processes.

In conclusion, 2-{4-[(pyridin-2-ylsulfanyl)methyl]piperidine-1-carbonyl}-4H-chromen-4-one (CAS No. 1421450-33-0) exemplifies the innovative spirit driving contemporary pharmaceutical research. Its unique structural features, coupled with promising biological activities, position it as a valuable scaffold for developing next-generation therapeutics. As our understanding of molecular interactions deepens, compounds like this will continue to shape the landscape of drug discovery and development.